N-(4-acetylphenyl)-2-{5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-(5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C16H15N3O3S/c1-10(20)11-2-4-12(5-3-11)18-14(21)8-13-9-23-16-17-7-6-15(22)19(13)16/h2-7,13H,8-9H2,1H3,(H,18,21)
• InChI Key: IXMHQNUKFNERKO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CC2CSC3=NC=CC(=O)N23
• Molecular Formula: C16H15N3O3S
• Molecular Weight: 329.4 g/mol

Description

“N-(4-acetylphenyl)-2-{5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}acetamide” is a compound that belongs to the class of thiazolo[3,2-a]pyrimidines. These compounds are known for their significant synthetic potential and are considered promising scaffolds for the design of new medicines, including anticancer drugs.

Synthesis Analysis

The synthesis of thiazolo[3,2-a]pyrimidines involves the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks. The reaction mechanism involves a nucleophilic attack of the sulfur atom on the electrophilic cationic center, forming an intermediate product, which then undergoes [3,3]-Claisen rearrangement.

Molecular Structure Analysis

The molecular structure of these compounds is characterized by an active methylene group (C2H2), which is considered one of the most attractive centers for functionalization due to its high reactivity toward various electrophilic reagents.

Chemical Reactions Analysis

The chemical reactions involving these compounds are characterized by high selectivity. For instance, the intramolecular acylation of S-substituted 3,4-dihydropyrimidines at N3 is likely determined by the stabilization of the product due to the conjugation of the two endocyclic double bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary. For example, one of the compounds was obtained as pale yellow crystals from ethanol.

Scientific Research Applications

Antimicrobial Activity

. Researchers have tested the antimicrobial activity of these derivatives against various microorganisms, including E. coli , B. mycoides , and C. albicans . .

Anti-Inflammatory Properties

Thiazolo[3,2-a]pyrimidine compounds, including 1,3,4-thiadiazoles, have been investigated for their anti-inflammatory potential. . Further studies are needed to explore their specific mechanisms of action.

Antinociceptive Effects

In addition to anti-inflammatory properties, thiazolo[3,2-a]pyrimidines have been evaluated for antinociceptive activity. . Understanding their impact on pain pathways could lead to novel pain management strategies.

Antioxidant Activity

. These compounds may scavenge free radicals and protect cells from oxidative damage. Investigating their antioxidant mechanisms and potential applications is an ongoing area of research.

Acetylcholinesterase Inhibition

. These enzymes play a crucial role in neurotransmission, and their modulation can impact cognitive function. Research into the specific effects of F2495-0114 on acetylcholinesterase activity is warranted.

Other Applications

. The versatility of this compound class makes it an intriguing subject for further investigation.

Mechanism of Action

While the exact mechanism of action of “N-(4-acetylphenyl)-2-{5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}acetamide” is not specified in the sources, thiazolo[3,2-a]pyrimidines are known to interact with biological targets due to their structural similarity to purine.

Future Directions

Thiazolo[3,2-a]pyrimidines, especially 2-substituted ones, are promising scaffolds for the design of new medicines. They can be readily modified by the introduction of new binding sites, optimizing the interaction between the ligand and the biological target. This suggests a promising future direction for the development of novel therapeutic agents.